Cas no 852532-64-0 (thieno[2,3-c]pyridine-7-carboxylic acid)

• Product Name: thieno[2,3-c]pyridine-7-carboxylic acid
• CAS No: 852532-64-0
• MF: C₈H₅NO₂S
• MW: 179.195800542831
• MDL: MFCD11870049
• CID: 717170
• PubChem ID: 45117641
• Update Time: 2025-05-20

thieno[2,3-c]pyridine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-c]pyridine-7-carboxylicacid
• Thieno[2,3-c]pyridine-7-carboxylic acid (9CI)
• thieno[2,3-c]pyridine-7-carboxylic acid
• CJB53264
• 852532-64-0
• MFCD11870049
• EN300-315293
• PB23924
• DTXSID90668653
• AS-50857
• CS-0047851
• SCHEMBL287634
• P11268
• IZOWNOYERNMMAZ-UHFFFAOYSA-N
• AKOS022707829

• MDL： MFCD11870049
• Inchi： 1S/C8H5NO2S/c10-8(11)6-7-5(1-3-9-6)2-4-12-7/h1-4H,(H,10,11)
• InChI Key： IZOWNOYERNMMAZ-UHFFFAOYSA-N
• SMILES： S1C=CC2C=CN=C(C(=O)O)C1=2

Computed Properties

• Exact Mass: 179.004
• Monoisotopic Mass: 179.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4A^2
• XLogP3: 1.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on thieno[2,3-c]pyridine-7-carboxylic acid

Recent Advances in Thieno[2,3-c]pyridine-7-carboxylic Acid (CAS: 852532-64-0) and Its Applications in Chemical Biology and Pharmaceutical Research

Thieno[2,3-c]pyridine-7-carboxylic acid (CAS: 852532-64-0) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound, characterized by its fused thienopyridine scaffold, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have highlighted its potential as a pharmacophore in the development of novel therapeutic agents targeting a range of diseases, including cancer, infectious diseases, and neurological disorders.

One of the most notable advancements in the use of thieno[2,3-c]pyridine-7-carboxylic acid is its incorporation into kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with cancer and other proliferative diseases. Researchers have successfully derivatized this compound to create potent and selective inhibitors of specific kinases, such as cyclin-dependent kinases (CDKs) and tyrosine kinases. These inhibitors have shown promising results in preclinical studies, demonstrating efficacy in reducing tumor growth and metastasis.

In addition to its role in kinase inhibition, thieno[2,3-c]pyridine-7-carboxylic acid has been explored as a building block for the development of antimicrobial agents. The rise of antibiotic-resistant pathogens has necessitated the discovery of new antimicrobial scaffolds. Recent studies have reported the synthesis of thieno[2,3-c]pyridine derivatives with potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. These findings underscore the potential of this compound in addressing the global antimicrobial resistance crisis.

Another exciting application of thieno[2,3-c]pyridine-7-carboxylic acid is in the field of neurodegenerative disease research. The compound's ability to modulate neurotransmitter systems and its neuroprotective properties have been investigated in models of Alzheimer's and Parkinson's diseases. For instance, derivatives of this compound have been shown to inhibit acetylcholinesterase (AChE) and monoamine oxidase (MAO), enzymes implicated in the pathogenesis of these disorders. These findings suggest that thieno[2,3-c]pyridine-7-carboxylic acid could serve as a valuable scaffold for the development of neurotherapeutic agents.

The synthesis and optimization of thieno[2,3-c]pyridine-7-carboxylic acid derivatives have also benefited from advances in computational chemistry and structure-activity relationship (SAR) studies. High-throughput screening and molecular docking techniques have enabled researchers to identify key structural modifications that enhance the compound's bioavailability, selectivity, and potency. These approaches have accelerated the drug discovery process, reducing the time and cost associated with traditional trial-and-error methods.

Despite these promising developments, challenges remain in the clinical translation of thieno[2,3-c]pyridine-7-carboxylic acid-based therapeutics. Issues such as metabolic stability, toxicity, and formulation need to be addressed to ensure their safety and efficacy in human trials. Ongoing research is focused on overcoming these hurdles through innovative drug design and delivery strategies.

In conclusion, thieno[2,3-c]pyridine-7-carboxylic acid (CAS: 852532-64-0) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its applications span multiple therapeutic areas, from oncology to infectious diseases and neurodegeneration. Continued exploration of its derivatives and mechanisms of action will likely yield novel drugs with significant clinical impact. As the field advances, interdisciplinary collaboration among chemists, biologists, and clinicians will be essential to fully realize the potential of this compound.